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Compound of Interest

Compound Name: 2-(4-IODO-PHENYL)-OXAZOLE

Cat. No.: B060803 Get Quote

For Immediate Reference: 2-(4-IODO-PHENYL)-OXAZOLE is classified as a hazardous

substance that is fatal if swallowed or inhaled, harmful in contact with skin, and very toxic to

aquatic life with long-lasting effects. Proper disposal procedures are critical to ensure personnel

safety and environmental protection. This substance must be managed as regulated hazardous

waste.

This guide provides essential safety and logistical information for the proper disposal of 2-(4-
IODO-PHENYL)-OXAZOLE, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols, in conjunction with institutional and local

regulations, is mandatory.

Hazard Identification and Classification
The following table summarizes the key hazard classifications for 2-(4-IODO-PHENYL)-
OXAZOLE as per the Globally Harmonized System (GHS).
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Hazard Class Category GHS Hazard Statement

Acute Toxicity, Oral Category 2 H300: Fatal if swallowed

Acute Toxicity, Inhalation Category 2 H330: Fatal if inhaled

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Hazardous to the Aquatic

Environment, Acute
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Personal Protective Equipment (PPE)
Before handling 2-(4-IODO-PHENYL)-OXAZOLE for disposal, ensure the following personal

protective equipment is worn to minimize exposure.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles with

side-shields

Protects eyes from potential

splashes of the chemical or its

solutions.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the chemical.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Wear respiratory protection.

Work under a hood.

Minimizes inhalation of any

potential dust, vapors, or

aerosols.

Step-by-Step Disposal Protocol
The following protocol outlines the standard procedure for the safe disposal of 2-(4-IODO-
PHENYL)-OXAZOLE from a laboratory setting.
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1. Waste Segregation:

Designate a specific, clearly labeled waste container for "Halogenated Organic Waste".[1]

This container must be separate from non-halogenated organic waste, aqueous waste, and

solid waste streams to prevent dangerous reactions and to facilitate proper disposal by

waste management professionals.[1]

2. Waste Collection:

Collect waste 2-(4-IODO-PHENYL)-OXAZOLE, including any contaminated materials (e.g.,

weighing boats, contaminated paper towels), in the designated "Halogenated Organic

Waste" container.[1]

Ensure the waste container is made of a compatible material and has a secure, tight-fitting

lid.[1]

3. Container Management:

Keep the waste container securely closed at all times, except when adding waste.

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents.[2]

The storage area should be locked up or accessible only to qualified or authorized

personnel.

4. Arranging for Disposal:

Once the container is nearly full (typically around 75% capacity), arrange for its collection by

your institution's Environmental Health and Safety (EHS) or equivalent waste management

personnel.[1]

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Under no circumstances should this chemical be disposed of down the drain or mixed with

general waste.[1]
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5. Spill Management:

In the event of a spill, alert personnel in the immediate area.[1]

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite,

sand).[1]

Carefully collect the absorbent material and spilled substance using non-sparking tools.[1]

Place the collected waste into the designated "Halogenated Organic Waste" container.[1]

Decontaminate the spill area with a suitable solvent and dispose of cleaning materials as

hazardous waste.[1]

For large spills, evacuate the area and contact your institution's emergency response team.

[1]

Experimental Workflow for Disposal
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Caption: Disposal workflow for 2-(4-IODO-PHENYL)-OXAZOLE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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